Cas no 64231-10-3 (4-ethyl-7-hydroxy-2H-chromen-2-one)

• Product Name: 4-ethyl-7-hydroxy-2H-chromen-2-one
• CAS No: 64231-10-3
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD00276926
• CID: 58153
• PubChem ID: 5395891
• Update Time: 2025-04-18

4-ethyl-7-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-7-hydroxycoumarin
• 4-Ethyl-7-hydroxychromen-2-one
• 4-Ethoxy-7-hydroxy-chromen-2-one
• 4-Ethyl-7-hydroxy-2H-chromen-2-one
• 4-Aethyl-7-hydroxy-cumarin
• 4-ethyl-2H-7-hydroxy-1-benzopyran-2-one
• 4-ethyl-7-hydroxy-2H-1-benzopyran-2-one
• 4-ethyl-7-hydroxy-chromen-2-one
• 4-ethyl-7-hydroxy-coumarin
• 4-ethyl-umbelliferone
• 7-hydroxy-4-ethylcoumarin
• AC1NU70W
• AC1Q2T9C
• CHEMBL600114
• CTK2F8454
• Enamine_000712
• PubChem13235
• HMS1396A08
• BDBM50305308
• EN300-06686
• LS-04893
• F2124-0648
• AKOS001029873
• DTXSID50419845
• SCHEMBL3762732
• CS-0220449
• FT-0683991
• Z56780309
• UNRDBISCGQHNDA-UHFFFAOYSA-N
• A834682
• MFCD00276926
• 64231-10-3
• J-515272
• 2H-1-Benzopyran-2-one, 4-ethyl-7-hydroxy-
• G23183
• ALBB-015651
• STL457150
• 4-ethyl-7-hydroxy-2H-chromen-2-one

• MDL： MFCD00276926
• Inchi： 1S/C11H10O3/c1-2-7-5-11(13)14-10-6-8(12)3-4-9(7)10/h3-6,12H,2H2,1H3
• InChI Key： UNRDBISCGQHNDA-UHFFFAOYSA-N
• SMILES： O1C(C=C(CC)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 176-178 °C
• Boiling Point: 383.3±37.0 °C at 760 mmHg
• Flash Point: 173.5±19.3 °C
• Refractive Index: 1.589
• PSA: 46.53
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-ethyl-7-hydroxy-2H-chromen-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)